Cas no 259209-21-7 (2-Hydroxy-5-methylphenylboronic acid)

• Product Name: 2-Hydroxy-5-methylphenylboronic acid
• CAS No: 259209-21-7
• Molecular Formula: C₇H₉BO₃
• Molecular Weight: 151.9556
• MDL: MFCD09839105
• CID: 828737

2-Hydroxy-5-methylphenylboronic acid Properties

Names and Identifiers

• (2-Hydroxy-5-methylphenyl)boronic acid
• 2-HYDROXY-5-METHYLPHENYLBORONIC ACID
• 5-methyl-2-hydroxyphenylboronic acid
• OJSKCZZLOSEKPH-UHFFFAOYSA-N
• 2-Hydroxy-5-methylphenylboronicAcid
• 2-hydroxy-5-methylphenyl boronic acid
• FCH1173296
• (2-Hydroxy-5-methyl-phenyl)boronic acid
• SY036092
• OR360235
• BC001894
• Boronicacid,B-(2-hydroxy-5-methylphenyl)-
• X

• MDL： MFCD09839105
• InChIKey： OJSKCZZLOSEKPH-UHFFFAOYSA-N
• Inchi： 1S/C7H9BO3/c1-5-2-3-7(9)6(4-5)8(10)11/h2-4,9-11H,1H3
• SMILES： O([H])C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1B(O[H])O[H]

Computed Properties

• Exact Mass: 152.06400
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Heavy Atom Count: 11
• Complexity: 129
• Topological Polar Surface Area: 60.7

Experimental Properties

• LogP: -0.61960
• PSA: 60.69000
• Boiling Point: 343.7±52.0°C at 760 mmHg
• Solubility: Slightly soluble (10 g/l) (25 º C),
• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Para cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Para cresols